Cas no 1341447-72-0 ((2-fluoro-4-(furan-2-yl)phenyl)methanamine)

(2-Fluoro-4-(furan-2-yl)phenyl)methanamine is a fluorinated aromatic amine derivative featuring a furan substituent, offering unique structural and electronic properties for synthetic and pharmaceutical applications. The fluorine atom enhances metabolic stability and binding affinity, while the furan ring contributes to π-electron density, facilitating interactions in molecular recognition. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing CNS-targeting agents or enzyme inhibitors. Its amine functionality allows for further derivatization, enabling the development of tailored bioactive molecules. High purity and well-defined reactivity make it suitable for precision synthesis in drug discovery and material science research.
(2-fluoro-4-(furan-2-yl)phenyl)methanamine structure
1341447-72-0 structure
Product Name:(2-fluoro-4-(furan-2-yl)phenyl)methanamine
CAS No:1341447-72-0
MF:C11H10FNO
MW:191.201606273651
CID:4589973
PubChem ID:63949559
Update Time:2025-10-14

(2-fluoro-4-(furan-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • [2-fluoro-4-(furan-2-yl)phenyl]methanamine
    • (2-fluoro-4-(furan-2-yl)phenyl)methanamine
    • Z1924550188
    • Inchi: 1S/C11H10FNO/c12-10-6-8(3-4-9(10)7-13)11-2-1-5-14-11/h1-6H,7,13H2
    • InChI Key: XOWANIHWRVPSNO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2=CC=CO2)C=CC=1CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 291.6±35.0 °C at 760 mmHg
  • Flash Point: 130.2±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-fluoro-4-(furan-2-yl)phenyl)methanamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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